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Compound of Interest

Compound Name: N-Nitrosoanatabine-d4

Cat. No.: B562027

Introduction

N'-Nitrosoanatabine (NAT) is a tobacco-specific nitrosamine (TSNA) and a potential carcinogen
found in tobacco products, including electronic cigarettes (e-cigarettes). Accurate quantification
of NAT in e-cigarette aerosols is crucial for assessing the potential health risks associated with
their use. The use of an isotopically labeled internal standard, such as N-Nitrosoanatabine-d4
(NAT-d4), is the gold standard for achieving accurate and precise measurements in complex
matrices like e-cigarette aerosols. This application note provides a detailed protocol for the
analysis of NAT in e-cigarette aerosols using liquid chromatography-tandem mass
spectrometry (LC-MS/MS) with isotope dilution.

Principle

The method utilizes the principle of isotope dilution mass spectrometry. A known amount of the
deuterated internal standard, N-Nitrosoanatabine-d4, is added to the e-cigarette aerosol
sample before extraction and analysis. NAT-d4 is chemically identical to NAT but has a different
mass due to the presence of deuterium atoms. This allows it to be distinguished from the native
analyte by the mass spectrometer. By measuring the ratio of the response of NAT to NAT-d4,
any loss of analyte during sample preparation or variations in instrument response can be
corrected for, leading to highly accurate quantification.

Experimental Protocols
Aerosol Collection
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E-cigarette aerosol can be collected using various methods. The choice of method may depend
on the specific experimental setup and objectives.

o Cambridge Filter Pads (CFP): This is a standard method for collecting particulate matter from
aerosols.

o An e-cigarette is connected to a smoking machine.

o Aerosol is drawn through a Cambridge filter pad (typically 44 mm) under controlled puffing
parameters (e.g., 55 mL puff volume, 4-second puff duration, 30-second interpuff interval).

[1]
o Adefined number of puffs (e.g., 100) are collected on the filter pad.[1]

e Quartz Wool (QW) Filters: An alternative to CFPs, quartz wool can be packed into a tube to
trap the aerosol.

o This method has shown good recovery and requires a smaller extraction solvent volume.

[2]

o Direct Condensation: This method involves passing the aerosol through a series of cooled
pipette tips to condense the liquid for analysis, avoiding the need for extraction from a filter.

Sample Preparation

The following protocol is a general guideline for the extraction of NAT from a collection medium.
 Internal Standard Spiking:

o Add a known volume of N-Nitrosoanatabine-d4 internal standard solution (e.g., 1.0
ng/mL) directly to the Cambridge filter pad or quartz wool containing the collected aerosol.

[3]
o Extraction:

o Place the filter pad or quartz wool in a centrifuge tube.
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o Add a suitable extraction solvent. 100 mM ammonium acetate is a commonly used and
effective solvent.[4][5] Acetonitrile has also been used, but ammonium acetate generally
provides better recovery.[2]

o Agitate the sample for a specified period (e.g., 30-40 minutes) using a wrist-action shaker
or ultrasonic bath to ensure complete extraction of the TSNAs.[4][6]

e Filtration:
o Centrifuge the sample to pellet any solid debris.

o Filter the supernatant through a 0.2 um syringe filter (e.g., PTFE) to remove any remaining
particulate matter before LC-MS/MS analysis.[6]

LC-MS/MS Analysis

The analysis is performed using a liquid chromatograph coupled to a tandem mass
spectrometer.

e Liquid Chromatography (LC):

o Column: A C18 reversed-phase column is typically used for the separation of TSNAs (e.g.,
Agilent Eclipse Plus C18 RRHD).[6]

o Mobile Phase: A gradient elution using a mixture of an aqueous buffer (e.g., 0.01 M
ammonium formate) and an organic solvent (e.g., acetonitrile with 0.025% formic acid) is
common.[6]

o Flow Rate: A typical flow rate is around 0.3 mL/min.[6]

o Column Temperature: Maintaining a constant column temperature (e.g., 60°C) is important
for reproducible chromatography.[6]

o Tandem Mass Spectrometry (MS/MS):

o lonization: Electrospray ionization in the positive ion mode (ESI+) is used.[7]
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o Detection: Multiple Reaction Monitoring (MRM) mode is employed for its high selectivity
and sensitivity. Two MRM transitions (a quantifier and a qualifier) are typically monitored
for both NAT and NAT-d4 to ensure accurate identification and quantification.[4]

Data Presentation

The following tables summarize key quantitative data from various studies on the analysis of N-
Nitrosoanatabine in e-cigarette related samples.

Table 1: Method Detection and Quantification Limits for N-Nitrosoanatabine (NAT)

Limit of Limit of

Matrix Method Detection Quantification Reference
(LOD) (LOQ)

E-liquid LC-MS/MS 3.71 ng/mL - [2]

E-liquid UPLC-MS/MS 4.6 ngl/g - [1]

o 0.002 - 0.015

E-liquid HPLC-MS/MS - [6]
ng/g

Aerosol UPLC-MS/MS 10 ng/collection - [1]
0.001 - 0.008

Aerosol HPLC-MS/MS - [6]
ng/20 puffs

Aerosol UPLC-MS/MS - 0.2 ng/g [8]

Table 2: Recovery of N-Nitrosoanatabine (NAT) using Different Methods
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Extraction Collection

Sample Type . Recovery (%) Reference
Solvent Filter

) Acetonitrile

Spiked PG/VG - 134+22.1 [2]
(ACN)
Ammonium

Spiked PG/VG - 92.6 +8.27 2]

Acetate (AA)

Quartz Wool

Spiked Aerosol - 75.3+16.3 [2]
QW)
) Cambridge Filter
Spiked Aerosol - 58.5+12.9 [2]
Pad (CFP)
Spiked E-liquid - - 90.7 - 103 [6]
Spiked Aerosol - - 92.0-108 [6]

Table 3: Levels of N-Nitrosoanatabine (NAT) in Commercial E-liquids and Aerosols

Sample Type NAT Concentration Reference

Commercial E-liquids (3

Not Detected [1]
samples)
Spiked E-liquid 53.9 ng/g [1]
Aerosol from Commercial E-
o Not Detected [1]
liquids
) o Detected (levels similar to
Aerosol from Spiked E-liquid [1]
expected)
Commercial E-liquids (6 ] o
Below Detection Limit [2]
samples)
Aerosol from Commercial E- . o
o Below Detection Limit [2]
liquids
USP Grade Nicotine 4 - 20 ngl/g [3]
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Caption: Experimental workflow for the analysis of N-Nitrosoanatabine.

Sample Internal Standard
N-Nitrosoanatabine (NAT) N-Nitrosoanatabine-d4 (NAT-d4)
(Unknown Amount) (Known Amount)

Analytical Process

—p[ Mixing

:

Sample Preparation
(Extraction, Cleanup)

:

LC-MS/MS Analysis

Detertion

y

Mass Spectrometer

:

Measure Ratio
(NAT / NAT-d4)

I
I
I
:Calculate

Accurate Concentration of NAT

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b562027?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b562027?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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